3-fluoro-N-[(2-imidazol-1-ylphenyl)methyl]pyridin-2-amine

• IUPAC Name: 3-fluoro-N-[(2-imidazol-1-ylphenyl)methyl]pyridin-2-amine
• InChI: InChI=1S/C15H13FN4/c16-13-5-3-7-18-15(13)19-10-12-4-1-2-6-14(12)20-9-8-17-11-20/h1-9,11H,10H2,(H,18,19)
• InChI Key: PFMUZNGNRJXOKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC2=C(C=CC=N2)F)N3C=CN=C3
• Molecular Formula: C15H13FN4
• Molecular Weight: 268.29 g/mol

Description

3-fluoro-N-[(2-imidazol-1-ylphenyl)methyl]pyridin-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound belongs to the class of pyridine amines and is characterized by the presence of a fluoro group and an imidazole ring in its structure. In

Mechanism of Action

The mechanism of action of 3-fluoro-N-[(2-imidazol-1-ylphenyl)methyl]pyridin-2-amine involves the inhibition of specific enzymes and receptors in the body. This compound has been found to inhibit the activity of certain kinases, which are involved in the regulation of cell growth and proliferation. It has also been shown to inhibit the activity of certain receptors, such as the adenosine receptor, which plays a role in inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-fluoro-N-[(2-imidazol-1-ylphenyl)methyl]pyridin-2-amine have been studied extensively. This compound has been found to have anti-inflammatory and analgesic effects, which make it a potential candidate for the treatment of pain and inflammation. It has also been shown to have anti-cancer properties, which make it a potential candidate for cancer therapy. Additionally, this compound has been found to have neuroprotective effects, which make it a potential candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-fluoro-N-[(2-imidazol-1-ylphenyl)methyl]pyridin-2-amine in lab experiments is its high purity and yield. This compound can be synthesized in large quantities and has been shown to be stable under various conditions. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the toxicity profile of this compound and its potential side effects.

Future Directions

There are several future directions for the study of 3-fluoro-N-[(2-imidazol-1-ylphenyl)methyl]pyridin-2-amine. One potential direction is the development of this compound as a potential drug candidate for the treatment of cancer, inflammation, and neurological disorders. Further studies are needed to determine the efficacy and safety of this compound in preclinical and clinical trials. Another potential direction is the study of the mechanism of action of this compound and its potential targets in the body. This could lead to the development of new drugs that target these specific enzymes and receptors. Additionally, the synthesis method of this compound could be further optimized to improve its yield and purity.

Synthesis Methods

The synthesis of 3-fluoro-N-[(2-imidazol-1-ylphenyl)methyl]pyridin-2-amine involves the reaction of 2-aminonicotinic acid with 2-(2-fluoro-phenyl)-2-imidazoline in the presence of a coupling agent. The reaction mixture is then heated at a specific temperature and pressure to obtain the desired product. This synthesis method has been optimized to yield high purity and yield of 3-fluoro-N-[(2-imidazol-1-ylphenyl)methyl]pyridin-2-amine.

Scientific Research Applications

3-fluoro-N-[(2-imidazol-1-ylphenyl)methyl]pyridin-2-amine has been extensively studied for its potential pharmacological properties. It has been found to have inhibitory effects on certain enzymes and receptors, which makes it a potential candidate for drug development. This compound has been studied for its potential use in the treatment of various diseases, including cancer, inflammation, and neurological disorders.